5-chloro-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[5-(2-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H16ClN5O3/c1-9(2)22-12(6-7-18-22)15-20-21-16(25-15)19-14(23)11-8-10(17)4-5-13(11)24-3/h4-9H,1-3H3,(H,19,21,23)
• InChI Key: OILIFEKRZSNNCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)C2=NN=C(O2)NC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H16ClN5O3
• Molecular Weight: 361.78 g/mol

Description

5-chloro-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C16H16ClN5O3 and its molecular weight is 361.79. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Research in the field of medicinal chemistry has led to the synthesis of various derivatives with the core structure resembling 5-chloro-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide. These efforts often aim at exploring the therapeutic potential of such compounds. For instance, the synthesis and pharmacological evaluation of novel 4-thiazolidinone derivatives as agonists of benzodiazepine receptors highlight the methodology for creating compounds with potential anticonvulsant activity, showcasing the detailed chemical synthesis and biological evaluation processes (Faizi et al., 2017). Similarly, the development of novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(6-methoxy-3-methylbenzofuran-2-yl)-1,3,4-oxadiazole derivatives underlines the importance of structural modifications to fine-tune the absorption and emission properties of these compounds, crucial for applications in fluorescent materials and biological markers (Jiang et al., 2012).

Biological and Pharmacological Activities

The exploration of biological activities is a significant domain of research for compounds with the oxadiazole ring or pyrazole moiety. For example, a study on the synthesis and pharmacological activities of novel 5-chloro-N-(4-(1,5-(disubstituted)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)-2-methoxybenzamide derivatives revealed insights into their anti-inflammatory potential, showcasing the broad spectrum of biological activities these compounds may exhibit (Abdulla et al., 2014). Another study on the synthesis, characterization, and antibacterial activity of 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles highlighted the potential of such derivatives in combating bacterial infections, providing a foundation for further research into their antimicrobial properties (Rai et al., 2009).